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Compound of Interest

Compound Name: Mandestrobin 2-Demethyl

Cat. No.: B15293664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mandestrobin 2-Demethyl, systematically named 2-[2-[(2,5-

dimethylphenoxy)methyl]phenyl]-2-hydroxy-N-methylacetamide, is a chemical compound

closely related to the fungicide Mandestrobin. It is recognized as a metabolite and a key

intermediate in the synthesis of Mandestrobin. This guide provides a comprehensive overview

of its known chemical properties, analytical methodologies, and its relationship to the parent

compound, Mandestrobin. While extensive data is available for Mandestrobin, specific

experimental data for Mandestrobin 2-Demethyl is limited in publicly accessible literature.

Chemical Identity and Properties
Mandestrobin 2-Demethyl is characterized by the substitution of the methoxy group at the

alpha-carbon of the acetamide moiety in Mandestrobin with a hydroxyl group. This structural

change significantly alters its chemical and physical properties.

Table 1: Chemical Identifiers for Mandestrobin 2-Demethyl
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Identifier Value

IUPAC Name
2-[2-[(2,5-dimethylphenoxy)methyl]phenyl]-2-

hydroxy-N-methylacetamide

CAS Number 173662-85-6[1]

Molecular Formula C₁₈H₂₁NO₃[1]

Molecular Weight 299.36 g/mol [1]

Accurate Mass 299.1521[1]

SMILES CNC(=O)C(O)c1ccccc1COc2cc(C)ccc2C[1]

InChI

InChI=1S/C18H21NO3/c1-12-8-9-13(2)16(10-

12)22-11-14-6-4-5-7-15(14)17(20)18(21)19-

3/h4-10,17,20H,11H2,1-3H3,(H,19,21)[1]

Table 2: Physicochemical Properties of Mandestrobin 2-Demethyl

Property Value Notes

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Expected to have different

solubility profile than

Mandestrobin due to the

presence of a hydroxyl group.

Appearance Neat[2]
This suggests it is available in

a pure, undiluted form.

Relationship to Mandestrobin
Mandestrobin 2-Demethyl is intrinsically linked to Mandestrobin, primarily in two ways: as a

precursor in its chemical synthesis and as a product of its metabolic degradation.

Role in Synthesis
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The synthesis of Mandestrobin, a methoxyacetamide fungicide, can involve a cyanohydrin

intermediate which is then converted to the final product. The hydrolysis of the nitrile group and

subsequent methylation are key steps. Mandestrobin 2-Demethyl represents the hydroxylated

intermediate before the final methylation of the alpha-carbon.
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Caption: Simplified synthesis pathway of Mandestrobin.

Metabolic Fate
In biological systems, Mandestrobin undergoes various metabolic transformations. O-

demethylation of the methoxy group on the side chain is a documented minor metabolic

pathway, leading to the formation of Mandestrobin 2-Demethyl. This process is part of the

broader degradation of the fungicide in organisms and the environment.
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Caption: Metabolic conversion of Mandestrobin.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Mandestrobin 2-Demethyl
are not readily available in the public domain. However, based on the analytical methods used

for Mandestrobin and its other metabolites, a general approach can be outlined.
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General Analytical Workflow
The analysis of Mandestrobin 2-Demethyl in various matrices (e.g., environmental samples,

biological tissues) would likely follow a standard procedure for pesticide residue analysis.
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Caption: General workflow for the analysis of Mandestrobin 2-Demethyl.

Methodological Details
Extraction: Extraction from solid matrices is typically performed using an organic solvent

mixture, such as acetone/water.
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Cleanup: Solid-phase extraction (SPE) is a common technique to remove interfering

substances from the extract before instrumental analysis.

Instrumentation: High-performance liquid chromatography coupled with tandem mass

spectrometry (HPLC-MS/MS) is the method of choice for the sensitive and selective

determination of Mandestrobin and its metabolites.

Chromatography: A C18 reversed-phase column is often used for separation.

Mass Spectrometry: Detection is achieved by monitoring specific precursor and product

ion transitions in multiple reaction monitoring (MRM) mode for accurate quantification and

confirmation. While specific ion transitions for Mandestrobin 2-Demethyl are not

published, they can be determined by direct infusion of a standard into the mass

spectrometer.

Conclusion
Mandestrobin 2-Demethyl is a significant, albeit less studied, chemical entity in the context of

the fungicide Mandestrobin. Its role as a synthetic intermediate and a metabolite underscores

the importance of understanding its chemical properties and analytical behavior. While a

comprehensive dataset on its physicochemical properties is currently lacking in public

literature, established analytical techniques for related compounds provide a solid foundation

for its detection and quantification. Further research is warranted to fully characterize this

compound and its potential impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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demethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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